Cas no 1261963-80-7 (4-Benzofurancarboxylic acid, octahydro-2-methyl-)

• Product Name: 4-Benzofurancarboxylic acid, octahydro-2-methyl-
• CAS No: 1261963-80-7
• MF: C₁₀H₁₆O₃
• MW: 184.232
• CID: 4534067
• Update Time: 2025-06-13

4-Benzofurancarboxylic acid, octahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Benzofurancarboxylic acid, octahydro-2-methyl-

Additional information on 4-Benzofurancarboxylic acid, octahydro-2-methyl-

Research Briefing on 4-Benzofurancarboxylic acid, octahydro-2-methyl- (CAS: 1261963-80-7) in Chemical Biology and Pharmaceutical Applications

4-Benzofurancarboxylic acid, octahydro-2-methyl- (CAS: 1261963-80-7) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzofuran core with an octahydro-2-methyl substitution, presents unique structural features that make it a promising candidate for drug discovery and development. The current research landscape surrounding this molecule encompasses synthetic methodologies, biological activity profiling, and potential therapeutic applications, which will be discussed in detail in this briefing.

Recent synthetic studies have focused on optimizing the production of 4-Benzofurancarboxylic acid, octahydro-2-methyl- with improved yields and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic hydrogenation approach that achieved 92% yield of the target compound while minimizing side products. This advancement is particularly significant as it addresses previous challenges in the stereoselective synthesis of this complex molecule. The study also demonstrated that the optimized synthetic route could be scaled up to kilogram quantities, suggesting potential for industrial application.

From a biological perspective, preliminary screening of 4-Benzofurancarboxylic acid, octahydro-2-methyl- has revealed interesting pharmacological properties. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified moderate inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 of 18.7 μM. While this activity is not sufficiently potent for direct therapeutic use, molecular docking studies suggest that structural modifications of the core scaffold could enhance binding affinity. These findings position the compound as a valuable lead structure for the development of novel anti-inflammatory agents.

The compound's potential extends beyond anti-inflammatory applications. A recent patent application (WO2023124567) claims derivatives of 4-Benzofurancarboxylic acid, octahydro-2-methyl- as modulators of G-protein coupled receptors (GPCRs), particularly those involved in neurological disorders. The patent demonstrates that specific ester and amide derivatives show selective binding to dopamine D3 receptors, with preliminary in vivo data indicating potential utility in Parkinson's disease models. This represents an exciting new direction for research involving this chemical scaffold.

Analytical characterization of 4-Benzofurancarboxylic acid, octahydro-2-methyl- has also seen significant progress. A 2024 study applied advanced NMR techniques, including 2D HSQC and HMBC, to fully elucidate the compound's stereochemistry. This work resolved previous uncertainties about the configuration at the 2-methyl position and provided a comprehensive spectral database for quality control purposes. Such analytical advancements are crucial for ensuring reproducibility in biological studies and future drug development efforts involving this compound.

Looking forward, the research community anticipates several key developments related to 4-Benzofurancarboxylic acid, octahydro-2-methyl-. Current gaps in knowledge include comprehensive toxicological profiling and detailed structure-activity relationship studies. Addressing these areas will be essential for translating the compound's potential into practical pharmaceutical applications. The coming years will likely see increased research activity around this molecule, particularly in the design and evaluation of novel derivatives with optimized pharmacological properties.